4-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 4-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C20H21ClN2O3/c1-4-23-16-11-15(22-18(24)13-5-7-14(21)8-6-13)9-10-17(16)26-12-20(2,3)19(23)25/h5-11H,4,12H2,1-3H3,(H,22,24)
• InChI Key: PAKLBEBLMADLTO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2)NC(=O)C3=CC=C(C=C3)Cl)OCC(C1=O)(C)C
• Molecular Formula: C20H21ClN2O3
• Molecular Weight: 372.8 g/mol

Description

The compound “4-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide” is a complex organic molecule. It contains a benzamide group, which is a common feature in many pharmaceutical drugs due to its bioactive properties. The compound also contains a tetrahydrobenzo[b][1,4]oxazepin ring, which is a type of seven-membered heterocyclic ring containing oxygen and nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the heterocyclic ring and the benzamide group would likely have a significant impact on its three-dimensional structure.

Scientific Research Applications

Serotonin-3 (5-HT3) Receptor Antagonists Development

Research has shown that compounds related to 4-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide have been explored for their potential as serotonin-3 (5-HT3) receptor antagonists. Specifically, N-(1,4-dimethylhexahydro-1H-1,4-diazepin-6-yl)benzamide derivatives have been found to exhibit potent 5-HT3 receptor antagonistic activity. This class of compounds was studied to understand the influence of the aromatic nucleus on inhibiting the von Bezold-Jarisch reflex in rats, a physiological reaction associated with the activation of the 5-HT3 receptor. The research aimed at optimizing the compound structure to enhance its activity, leading to the identification of N-(1-benzyl-4-methylhexahydro-1H-1,4-diazepin-6-yl)-1H-indazole-3-carboxamide as a particularly effective serotonin-3 receptor antagonist, comparable to established treatments like ondansetron and granisetron (Harada et al., 1995).

Antibacterial Agent Development

Another significant area of research related to compounds similar to 4-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide involves the design and synthesis of novel antibacterial agents. For instance, analogs of 3-(4-substituted benzylideneamino)-N-(6-substituted-1,3-benzo[d]thiazol-2-yl)-4,5-dihydro-5-oxo-pyrazole-1-carboxamide have been synthesized and evaluated for their antibacterial properties. Among these, certain compounds exhibited promising activity against bacteria such as Staphylococcus aureus and Bacillus subtilis. This research highlighted the potential of these derivatives in developing new antibacterial treatments, particularly at concentrations that are not cytotoxic to mammalian cells (Palkar et al., 2017).

Mechanism of Action

Target of Action

It’s worth noting that many bioactive aromatic compounds containing the indole nucleus, which is structurally similar to the benzoxazepin nucleus in the compound, have been found to bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of biological targets.

Mode of Action

Similar compounds have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound could interact with its targets in a way that modulates these biological processes.

Biochemical Pathways

Given the wide range of biological activities associated with similar compounds, it’s likely that the compound could affect multiple biochemical pathways, leading to a variety of downstream effects .

Result of Action

The broad range of biological activities associated with similar compounds suggests that the compound could have diverse effects at the molecular and cellular levels .